Cas no 73038-05-8 (1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-)
73038-05-8 structure
Product Name:1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-
CAS No:73038-05-8
MF:C7H10N4O2S
MW:214.244899272919
CID:551563
PubChem ID:245692
Update Time:2025-04-19
1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-
- N-(4-amino-1-methyl-2-methylsulfanyl-6-oxopyrimidin-5-yl)formamide
- 1,4-butanediamine, N~1~-(3-aminopropyl)-N~1~-(phenylmethyl)-
- N-(3-Aminopropyl)-N-benzylbutane-1,4-diamine
- AKOS024338037
- NSC-57900
- 64194-61-2
- NSC57900
- 73038-05-8
- DTXSID10288857
-
- Inchi: 1S/C7H10N4O2S/c1-11-6(13)4(9-3-12)5(8)10-7(11)14-2/h3H,8H2,1-2H3,(H,9,12)
- InChI Key: HJPPHOUPJHMQPC-UHFFFAOYSA-N
- SMILES: S(C)C1=NC(=C(C(N1C)=O)NC=O)N
Computed Properties
- Exact Mass: 235.20505
- Monoisotopic Mass: 214.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 0.997g/cm3
- Boiling Point: 348.8ºC at 760 mmHg
- Flash Point: 162.4ºC
- Refractive Index: 1.543
- PSA: 55.28
- LogP: 0.88340
1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
73038-05-8 (1,4-Butanediamine,N1-(3-aminopropyl)-N1-(phenylmethyl)-) Related Products
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